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Compound of Interest

Compound Name: (3-Bromopropyl)trimethoxysilane

Cat. No.: B1329998 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of (3-Bromopropyl)trimethoxysilane (CAS RN: 51826-90-5).

The information herein is intended for researchers, scientists, and professionals in drug

development to ensure safe laboratory practices.

(3-Bromopropyl)trimethoxysilane is a combustible liquid that can cause skin and serious eye

irritation, and may also lead to respiratory irritation.[1][2][3][4] Adherence to the following

guidelines is critical for minimizing exposure and ensuring a safe working environment.

Hazard Identification and Classification
Hazard Class Category Signal Word Hazard Statement

Flammable Liquids Category 4 Warning
H227: Combustible

liquid[1]

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[1][2]

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation[1][2]

Specific target organ

toxicity, single

exposure

Category 3 Warning

H335: May cause

respiratory irritation[2]

[3]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling (3-Bromopropyl)trimethoxysilane to prevent

skin, eye, and respiratory exposure.

Protection Type Specification Rationale

Eye Protection

Chemical splash goggles or

safety glasses with side

shields.[1][5] A face shield may

be necessary for situations

with a higher risk of splashing.

[1]

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves such

as neoprene or nitrile rubber.

[4]

Prevents skin contact which

can cause irritation.[1]

Body Protection

A flame-resistant lab coat, fully

buttoned, or other protective

clothing.[1][6]

Protects skin from accidental

splashes and potential fire

hazards.

Respiratory Protection

A NIOSH-approved vapor

respirator is recommended,

especially if working outside of

a fume hood or if vapors are

generated.[1][3][4]

Minimizes the inhalation of

vapors that can cause

respiratory irritation.

Footwear Closed-toe shoes. Protects feet from spills.

Operational Plan for Safe Handling
A systematic approach to handling (3-Bromopropyl)trimethoxysilane is crucial for safety. The

following workflow outlines the key steps from receipt to disposal.
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Figure 1: Safe Handling Workflow for (3-Bromopropyl)trimethoxysilane
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1. Receiving and Inspection:

Upon receipt, wear appropriate PPE, including chemical-resistant gloves.

Inspect the container for any signs of damage or leaks. If the container is compromised,

implement spill control procedures immediately.

2. Storage:

Store the chemical in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.[1][5][7]

Keep the container tightly closed when not in use.[5][7]

Store away from incompatible materials such as strong oxidizing agents, acids, and alcohols.

[8]

3. Pre-Handling Checks:

Ensure that a safety shower and eyewash station are readily accessible.[1][4]

Verify that the chemical fume hood is functioning correctly.

Gather all necessary PPE and ensure it is in good condition.

4. Handling in a Fume Hood:

All handling of (3-Bromopropyl)trimethoxysilane must be conducted in a certified chemical

fume hood to minimize inhalation exposure.[6]

Use spark-proof tools and explosion-proof equipment.[1]

Ground containers and transfer lines to prevent the buildup of electrostatic charge.[4]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1]

5. Post-Handling Decontamination:
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Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Carefully remove and dispose of contaminated gloves and other disposable PPE in the

designated hazardous waste stream.

Wash hands and any exposed skin thoroughly with soap and water.

Emergency Procedures
Situation Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1] Remove contaminated

clothing and wash it before reuse.[1] Seek

medical attention if skin irritation occurs.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[1] Remove contact lenses if present and easy

to do.[1] Continue rinsing and seek immediate

medical attention.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[5]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[5]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Absorb the spill

with an inert material (e.g., sand, earth) and

collect it in a suitable container for disposal.[1]

[5] Use non-sparking tools for cleanup.[4]

Fire

Use water spray, foam, carbon dioxide, or dry

chemical to extinguish.[4] It is a combustible

liquid.[1]

Disposal Plan
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All waste containing (3-Bromopropyl)trimethoxysilane must be treated as hazardous

waste.

Collect waste in a clearly labeled, sealed container.

Dispose of the contents and container in accordance with all local, regional, and national

regulations.[1]

Disposal should be carried out by qualified personnel knowledgeable in the relevant

regulations and safety precautions.[1] Do not dispose of waste into sewers.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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